methyl 4-[2-(1,3-benzodioxol-5-ylmethyl)-7-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl]benzoate

• IUPAC Name: methyl 4-[2-(1,3-benzodioxol-5-ylmethyl)-7-methyl-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl]benzoate
• InChI: InChI=1S/C28H21NO7/c1-15-3-9-20-19(11-15)25(30)23-24(17-5-7-18(8-6-17)28(32)33-2)29(27(31)26(23)36-20)13-16-4-10-21-22(12-16)35-14-34-21/h3-12,24H,13-14H2,1-2H3
• InChI Key: YFLUHOZPQQLYNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)CC4=CC5=C(C=C4)OCO5)C6=CC=C(C=C6)C(=O)OC
• Molecular Formula: C28H21NO7
• Molecular Weight: 483.5 g/mol

Description

Synthesis Analysis

• The synthesis of related compounds involves multi-step reactions, including substitution reactions to obtain boric acid ester intermediates with benzene rings. This illustrates the complexity and precision required in synthesizing complex organic compounds (Huang et al., 2021).

Molecular Structure Analysis

• Molecular structures of similar compounds are confirmed through techniques like FTIR, 1H and 13C NMR spectroscopy, mass spectrometry, and X-ray diffraction. Density Functional Theory (DFT) calculations are used to further understand the molecular conformations, indicating the importance of computational methods in structural analysis (Huang et al., 2021).

Chemical Reactions and Properties

• Studies on pyrrole derivatives show versatility in synthetic chemistry, allowing for a range of substitutions that lead to varied molecular structures and potential applications (Katritzky & Li, 1996).

Physical Properties Analysis

• The crystalline and molecular structure analyses of related compounds reveal insights into their conformation, electrostatic potential, and frontier molecular orbitals, which are crucial for understanding the physical properties of complex organic molecules (Lv et al., 2013).

Chemical Properties Analysis

• The reactivity of compounds in multi-component reactions showcases the chemical properties and potential for synthesis of diverse organic structures, demonstrating the chemical versatility and potential applications of such compounds (Soleimani & Zainali, 2011).

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s a drug or a biologically active compound, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound would depend on its applications. If it’s a pharmaceutical compound, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic applications.